Cas no 2229093-12-1 (3-chloro-2-(pyrrolidin-2-yl)methylphenol)

• Product Name: 3-chloro-2-(pyrrolidin-2-yl)methylphenol
• CAS No: 2229093-12-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6029961
• PubChem ID: 165670384
• Update Time: 2025-06-14

3-chloro-2-(pyrrolidin-2-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(pyrrolidin-2-yl)methylphenol
• 3-chloro-2-[(pyrrolidin-2-yl)methyl]phenol
• EN300-1980655
• 2229093-12-1

• Inchi： 1S/C11H14ClNO/c12-10-4-1-5-11(14)9(10)7-8-3-2-6-13-8/h1,4-5,8,13-14H,2-3,6-7H2
• InChI Key： GGQGCQPKSBBQOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC1CCCN1)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-chloro-2-(pyrrolidin-2-yl)methylphenol

Research Brief on 3-chloro-2-(pyrrolidin-2-yl)methylphenol (CAS: 2229093-12-1): Recent Advances and Applications

3-chloro-2-(pyrrolidin-2-yl)methylphenol (CAS: 2229093-12-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a scaffold for developing novel therapeutic agents, particularly in the areas of antimicrobial and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical development.

The synthesis of 3-chloro-2-(pyrrolidin-2-yl)methylphenol involves a multi-step process that includes the chlorination of phenol derivatives followed by the introduction of the pyrrolidine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product, ensuring its suitability for biological testing.

In terms of biological activity, preliminary studies have demonstrated that 3-chloro-2-(pyrrolidin-2-yl)methylphenol exhibits promising antimicrobial properties. In vitro assays against a panel of Gram-positive and Gram-negative bacteria revealed moderate to strong inhibitory effects, suggesting its potential as a lead compound for developing new antibiotics. Additionally, molecular docking studies have indicated that this compound may interact with key bacterial enzymes, providing insights into its mechanism of action.

Beyond its antimicrobial potential, recent research has also explored the CNS activity of 3-chloro-2-(pyrrolidin-2-yl)methylphenol. Animal models of neurodegenerative diseases have shown that this compound may modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings open new avenues for investigating its role in treating conditions such as Parkinson's disease and depression. However, further studies are needed to elucidate its pharmacokinetic and safety profiles.

In conclusion, 3-chloro-2-(pyrrolidin-2-yl)methylphenol (CAS: 2229093-12-1) represents a versatile and promising compound in the field of medicinal chemistry. Its dual potential as an antimicrobial and CNS-active agent highlights its relevance in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and conducting preclinical trials to validate its therapeutic efficacy. This brief underscores the importance of continued exploration of this compound and its derivatives in drug discovery efforts.